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Compound of Interest

Compound Name: 1,4-Dibromo-2-butyne

Cat. No.: B1582476 Get Quote

Disclaimer: 1,4-Dibromo-2-butyne is a hazardous chemical that requires handling by trained

professionals in a controlled laboratory environment. This guide provides essential safety and

disposal information and should be supplemented by a thorough review of the full Safety Data

Sheet (SDS) and consultation with your institution's Environmental Health and Safety (EHS)

department.

1,4-Dibromo-2-butyne is a flammable, irritant, and reactive compound.[1][2] Proper disposal is

not merely a matter of waste collection; it necessitates a carefully planned procedure to

neutralize its reactivity, ensuring the safety of laboratory personnel and compliance with

environmental regulations. This document outlines the necessary steps for the safe handling

and disposal of 1,4-Dibromo-2-butyne.

Quantitative Data Summary
The following table summarizes key quantitative data for 1,4-Dibromo-2-butyne and related

compounds. This information is critical for assessing risk and planning experimental and

disposal procedures.
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Property Value Source(s)

Molecular Formula C₄H₄Br₂ [2][3]

Molecular Weight 211.88 g/mol [2][3]

Appearance
Crystals or white crystalline

solid
[4]

Boiling Point 205 °C (401 °F) at 760 mmHg [5][6]

Melting Point 48-53 °C (118.4-127.4 °F) [5][6]

Flash Point > 113 °C (> 235.4 °F) [5][6]

Hazards
Flammable liquid and vapor,

Skin/eye irritant
[1][2]

Incompatibilities
Strong oxidizing agents,

Strong bases
[4][6]

Storage Temperature 2-8 °C [5]

Experimental Protocol: Neutralization and Disposal
The core of the disposal procedure for reactive acetylenic compounds like 1,4-Dibromo-2-
butyne is a quenching step to neutralize the reactive triple bond. The following protocol is a

general procedure for the safe quenching of small quantities of reactive alkynes and should be

performed with extreme caution in a fume hood.

Materials:

1,4-Dibromo-2-butyne waste (in an inert solvent if possible)

An appropriate inert solvent (e.g., toluene, heptane)

Isopropanol

Methanol

Water

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromo-2-butyne
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/98871
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromo-2-butyne
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/98871
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1_4-Dibromo-2-butene
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d39207
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d39207
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d39207
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.echemi.com/sds/14-dibromo-2-butyne-pid_Seven15048.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromo-2-butyne
https://pubchem.ncbi.nlm.nih.gov/compound/trans-1_4-Dibromo-2-butene
https://www.fishersci.com/store/msds?partNumber=AC406460250&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d39207
https://www.benchchem.com/product/b1582476?utm_src=pdf-body
https://www.benchchem.com/product/b1582476?utm_src=pdf-body
https://www.benchchem.com/product/b1582476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a nitrogen inlet/outlet

Ice bath

Appropriate personal protective equipment (see below)

Procedure:

Preparation:

Ensure all necessary personal protective equipment is worn.

Set up the reaction apparatus in a certified chemical fume hood.

The waste 1,4-Dibromo-2-butyne should be diluted with an inert, high-boiling point

solvent like toluene.[7]

Inert Atmosphere:

Place the diluted 1,4-Dibromo-2-butyne solution into the three-necked flask.

Purge the flask with an inert gas, such as nitrogen, to displace air.

Cooling:

Cool the flask and its contents in an ice bath to control the temperature during the

exothermic quenching reaction.[8]

Quenching - Step 1 (Isopropanol):

Slowly add isopropanol dropwise from the dropping funnel to the stirred solution.[7]

Monitor the reaction for any signs of excessive heat generation or gas evolution.[8]

Continue adding isopropanol until no further exothermic reaction is observed.[7]

Quenching - Step 2 (Methanol):
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Once the reaction with isopropanol has subsided, slowly add methanol as a more reactive

quenching agent to ensure the complete neutralization of any remaining reactive material.

[7]

Quenching - Step 3 (Water):

After the methanol addition is complete and the reaction is quiescent, very slowly and

cautiously add water to ensure all reactive components are fully quenched.[7] Be aware

that even after treatment with alcohols, residual reactive material can react violently with

water.[9]

Final Disposal:

The resulting neutralized mixture should be collected in a properly labeled hazardous

waste container.

The container must be clearly marked with "HAZARDOUS WASTE" and a full list of its

chemical constituents and their percentages.[10]

Arrange for pickup and disposal through your institution's licensed professional waste

disposal service.[11]

Mandatory Personal Protective Equipment (PPE)
Due to the hazardous nature of 1,4-Dibromo-2-butyne, the following PPE is mandatory:

Eye and Face Protection: Tightly fitting safety goggles with side-shields or a full-face shield.

[1]

Skin Protection: A flame-resistant lab coat and impervious gloves (e.g., nitrile).[1]

Respiratory Protection: If there is a risk of inhalation, a full-face respirator with appropriate

cartridges should be used.[1]

Spill Management
In the event of a spill:
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Evacuate: Immediately evacuate all personnel from the affected area.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains.[11]

Cleanup:

Wear the appropriate PPE.

Use non-sparking tools to collect the spilled material.[1]

Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

For solid spills, carefully sweep up the material and place it in a suitable, closed container

for disposal.[11]

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1,4-Dibromo-2-
butyne.
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Preparation & Assessment

Neutralization Procedure (in Fume Hood)

Final Waste Management

Start: 1,4-Dibromo-2-butyne Waste

Assess Risks & Review SDS

Identify Waste

Don Appropriate PPE

Set up Apparatus under N2

Cool Solution in Ice Bath

Slowly Add Isopropanol

Reaction Quiescent?

Exotherm Ceased?

Slowly Add Methanol

Cautiously Add Water

Collect Neutralized Waste

No, add more

Yes

Label Hazardous Waste Container

Contact Professional Disposal Service

End of Procedure

Click to download full resolution via product page

Caption: Disposal workflow for 1,4-Dibromo-2-butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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